Cas no 827343-18-0 (Thiophene, 2-bromo-3-octadecyl-)

• Product name: Thiophene, 2-bromo-3-octadecyl-
• CAS No: 827343-18-0
• MF: C₂₂H₃₉BrS
• MW: 415.514065027237
• MDL: MFCD32062853
• CID: 684360
• PubChem ID: 69339510

Thiophene, 2-bromo-3-octadecyl- Chemical and Physical Properties

Names and Identifiers

• Thiophene, 2-bromo-3-octadecyl-
• 2-bromo-3-octadecylthiophene
• DTXSID10740288
• SCHEMBL5170070
• D89125
• B5410
• 827343-18-0
• MFCD32062853

• MDL： MFCD32062853
• Inchi： InChI=1S/C22H39BrS/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-21-19-20-24-22(21)23/h19-20H,2-18H2,1H3
• InChI Key： RWTBCEZWUFMYTM-UHFFFAOYSA-N
• SMILES： CCCCCCCCCCCCCCCCCCC1=C(SC=C1)Br

Computed Properties

• Exact Mass: 414.19558g/mol
• Monoisotopic Mass: 414.19558g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 24
• Rotatable Bond Count: 17
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 28.2Ų
• XLogP3: 12.1

Experimental Properties

• Melting Point: 33.0 to 37.0 deg-C

Thiophene, 2-bromo-3-octadecyl- Security Information

• Storage Condition：0-10°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl bromides